2-Bromo-5-(4-chloro-phenyl)-pyridin-3-ylamine

• Molecular Formula: C11H8BrClN2
• Molecular Weight: 283.55 g/mol
• IUPAC Name: 2-bromo-5-(4-chlorophenyl)pyridin-3-amine
• InChI: InChI=1S/C11H8BrClN2/c12-11-10(14)5-8(6-15-11)7-1-3-9(13)4-2-7/h1-6H,14H2
• InChI Key: CLSHKIPZKYZTLW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=CC(=C(N=C2)Br)N)Cl

Description

2-Bromo-5-(4-chloro-phenyl)-pyridin-3-ylamine is a useful research compound. Its molecular formula is C11H8BrClN2 and its molecular weight is 283.55 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 5.60 g (17.9 mmol) 2-bromo-5-(4-chloro-phenyl)-3-nitro-pyridine, 20.3 g (90.0 mmol) tin(II)-chloride and 18.9 g (225 mmol) NaHCO3 in 300 mL EtOAc is refluxed for 30 h. After filtration the solvent is eliminated i.vac. The residue is triturated with DCM and after filtration the filter residue is dried in the air.